6-bromo-N-(3-morpholinopropyl)quinazolin-4-amine

• Molecular Formula: C15H19BrN4O
• Molecular Weight: 351.24 g/mol
• SMILES: C1COCCN1CCCNC2=NC=NC3=C2C=C(C=C3)Br
• InChI: InChI=1S/C15H19BrN4O/c16-12-2-3-14-13(10-12)15(19-11-18-14)17-4-1-5-20-6-8-21-9-7-20/h2-3,10-11H,1,4-9H2,(H,17,18,19)
• InChIKey: KKNDLTDLLOWDQD-UHFFFAOYSA-N

6-Bromo-N-(3-morpholinopropyl)quinazolin-4-amine: A Dual-Feature Quinazoline Scaffold for Kinase-Targeted and Anti-Resistance Research

6-Bromo-N-(3-morpholinopropyl)quinazolin-4-amine (C₁₅H₁₉BrN₄O, MW 351.24 g/mol) is a 4-aminoquinazoline derivative that integrates a bromine atom at the 6-position of the quinazoline core with a 3-morpholinopropylamino substituent at the 4-position . This substitution pattern places the compound at the intersection of two established pharmacophoric strategies: the 6-bromoquinazoline motif, which is associated with epidermal growth factor receptor (EGFR) tyrosine kinase inhibition and potent cytotoxicity against solid tumor cell lines [1], and the 4-(3-morpholinopropylamino)-quinazoline motif, which confers bacterial efflux pump inhibitory activity capable of restoring antibiotic susceptibility in multidrug-resistant Gram-negative isolates [2]. The compound is commercially catalogued as a research-grade screening compound and synthetic building block, typically offered at ≥95% purity [3].

6-bromoquinazoline core supports kinase inhibition studies

4-morpholinopropylamino side chain enables efflux pump inhibition screening

Single-step assembly from widely available building blocks

• [1] Zare S, Emami L, Behrouz M, Khankahdani RA, Nickpour S, Emami M, Faghih Z, Khabnadideh S. 6-Bromoquinazoline Derivatives as Potent Anticancer Agents: Synthesis, Cytotoxic Evaluation, and Computational Studies. Chem Biodivers. 2023 Jul;20(7):e202201245. doi: 10.1002/cbdv.202201245. PMID: 37191970. View Source
• [2] Mahamoud A, Chevalier J, Alibert-Franco S, Kern WV, Pagès JM. An alkylaminoquinazoline restores antibiotic activity in Gram-negative resistant isolates. Microbiology (Reading). 2011 Feb;157(Pt 2):566-571. doi: 10.1099/mic.0.045716-0. PMID: 21071494. View Source
• [3] Chemspace. 6-Bromo-N-(3-morpholinopropyl)quinazolin-4-amine — Compound Catalog Entry. Catalog No. CSC015184529; Purity: ≥95%; Molecular Formula: C₁₅H₁₉BrN₄O; MW: 351.24 g/mol. View Source

Why 6-Bromo-N-(3-morpholinopropyl)quinazolin-4-amine Cannot Be Replaced by Common In-Class Analogs

Within the 4-aminoquinazoline family, small positional or substituent changes produce large shifts in target engagement and biological readout, precluding generic interchange. Replacing the 6-bromo substituent with hydrogen abolishes the halogen-bonding interaction mapped in EGFR docking studies of 6-bromoquinazoline derivatives, where the bromine interacts with the hinge-region backbone of the kinase ATP-binding pocket [1]. Conversely, relocating the morpholine moiety from the 4-position side chain (as in the target compound) to the 2-position of the quinazoline core (as in BMAQ) redirects biological activity toward leukemia-cell apoptosis through a distinct caspase-3/DNA-fragmentation pathway [2], while retaining the morpholinopropyl chain but removing the 6-bromine (as in compound 1167) yields an efflux pump inhibitor with no reported direct kinase activity [3]. Even among 6-bromo-4-substituted quinazolines, varying the 4-substituent from morpholinopropylamino to pyridinyl or benzothiazolyl shifts EGFR IC₅₀ values by over two orders of magnitude (e.g., 0.096 µM for a benzothiazol-2-amine analog vs. weaker activity for phenolic ethers) [4]. These data collectively establish that the 6-bromo/4-(3-morpholinopropylamino) pairing constitutes a non-fungible pharmacophore combination.

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Removal of 6-Br may abolish halogen-bonding contact in the EGFR kinase hinge region.

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Relocating morpholine from C4 side chain to C2 core (BMAQ) shifts biological readout to leukemia apoptosis pathway.

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Varying the 4-substituent while retaining 6-Br can alter kinase potency profile by orders of magnitude.

• [1] Zare S, Emami L, Behrouz M, et al. 6-Bromoquinazoline Derivatives as Potent Anticancer Agents: Synthesis, Cytotoxic Evaluation, and Computational Studies. Chem Biodivers. 2023 Jul;20(7):e202201245. doi: 10.1002/cbdv.202201245. PMID: 37191970. View Source
• [2] Jantova S, Cipak L, Letasiova S, Repicky A. Antiproliferative activity and apoptosis induced by 6-bromo-2-(morpholin-1-yl)-4-anilinoquinazoline on cells of leukemia lines. Exp Oncol. 2008 Jun;30(2):139-142. PMID: 18566578. View Source
• [3] Mahamoud A, Chevalier J, Alibert-Franco S, Kern WV, Pagès JM. An alkylaminoquinazoline restores antibiotic activity in Gram-negative resistant isolates. Microbiology (Reading). 2011 Feb;157(Pt 2):566-571. doi: 10.1099/mic.0.045716-0. PMID: 21071494. View Source
• [4] Allam HA, Farouk AKBAW, George RF, Abbas SE, Rashwan E. Design and Synthesis of some new 2,4,6-trisubstituted quinazoline EGFR inhibitors as targeted anticancer agents. Bioorg Chem. 2020 May;98:103726. doi: 10.1016/j.bioorg.2020.103726. PMID: 32171987. View Source

Quantitative Differentiation Evidence for 6-Bromo-N-(3-morpholinopropyl)quinazolin-4-amine Versus Closest Analogs

Scaffold Architecture: 6-Br + 4-Morpholinopropylamino Pairing Versus 2-Morpholino-4-anilino (BMAQ) and Des-Bromo Morpholinopropyl (1167) Analogs

The target compound occupies a unique position in quinazoline chemical space defined by three structural variables: the presence of a 6-bromo substituent, the absence of substitution at the 2-position, and the 4-(3-morpholinopropylamino) side chain. Systematic comparison with the two closest published analogs reveals that BMAQ (6-bromo-2-(morpholin-1-yl)-4-anilinoquinazoline) places the morpholine at C2 and an aniline at C4 — a fundamentally different vector that directs activity toward leukemia cell apoptosis via caspase-3 activation [1]. Compound 1167 (4-(3-morpholinopropylamino)-quinazoline) retains the identical 4-position side chain but lacks the 6-bromo, and its reported biological profile is exclusively efflux pump inhibition with no associated kinase activity [2]. The target compound is the only entity that simultaneously carries both the 6-bromo (implicated in EGFR hinge-region halogen bonding) and the 4-morpholinopropylamino chain (associated with both kinase solubility enhancement and efflux pump binding). No published study has evaluated a compound with this exact substitution combination in a direct comparative assay.

Scaffold architecture

Context-dependent

Target combines 6-Br and 4-morpholinopropylamino. BMAQ: morpholine at C2; 1167: des-bromo. Only target carries both pharmacophores.

Unique dual pharmacophore for simultaneous kinase and EPI screening.

No head-to-head assay across all three compounds.

Evidence Dimension	Substitution pattern — position and identity of morpholine-containing moiety
Target Compound Data	6-Br at C6; H at C2; NH-(CH₂)₃-morpholine at C4
Comparator Or Baseline	BMAQ: 6-Br at C6, morpholin-1-yl at C2, NH-Ph at C4 [1]; Compound 1167: H at C6, H at C2, NH-(CH₂)₃-morpholine at C4 [2]
Quantified Difference	Positional isomerism: morpholine at C4 side chain (target) vs. morpholine at C2 core (BMAQ); halogenation: 6-Br present (target and BMAQ) vs. absent (1167)
Conditions	Structural comparison based on published characterization data; no head-to-head biological assay available across all three compounds

Why This Matters

For procurement decisions, this structural uniqueness means that no off-the-shelf analog can simultaneously probe both the 6-bromo-dependent EGFR interaction and the 4-morpholinopropyl-dependent pharmacology in a single chemical entity.

• [1] Jantova S, Cipak L, Letasiova S, Repicky A. Antiproliferative activity and apoptosis induced by 6-bromo-2-(morpholin-1-yl)-4-anilinoquinazoline on cells of leukemia lines. Exp Oncol. 2008 Jun;30(2):139-142. PMID: 18566578. View Source
• [2] Mahamoud A, Chevalier J, Alibert-Franco S, Kern WV, Pagès JM. An alkylaminoquinazoline restores antibiotic activity in Gram-negative resistant isolates. Microbiology (Reading). 2011 Feb;157(Pt 2):566-571. doi: 10.1099/mic.0.045716-0. PMID: 21071494. View Source

EGFR Tyrosine Kinase Inhibition Potential: 6-Bromoquinazoline Class-Level Potency Compared to Gefitinib and Lapatinib

While no published study reports a direct EGFR IC₅₀ for 6-bromo-N-(3-morpholinopropyl)quinazolin-4-amine specifically, the 6-bromoquinazoline scaffold to which it belongs has been extensively validated as an EGFR inhibitor class. In a 2020 study, the unsubstituted benzothiazol-2-amine analog (VIIIa: 6-bromo-2-(pyridin-3-yl)-4-substituted quinazoline) achieved an EGFR IC₅₀ of 0.096 µM, surpassing gefitinib in the same wild-type EGFR assay [1]. A subsequent 2022 study demonstrated that 6-bromo-2-(pyridin-3-yl)-4-substituted quinazolines 9d and 11c exhibited superior cytotoxicity toward MDA-MB-231 breast cancer cells (IC₅₀ = 2.67 and 1.75 µM, respectively) compared to lapatinib (IC₅₀ = 9.29 µM) [2]. Additionally, compounds from the same series showed potent VEGFR-2 inhibition — 14c achieved IC₅₀ = 50.22 nM, comparable to sorafenib (IC₅₀ = 51.87 nM) [2]. Molecular docking of 6-bromoquinazoline derivatives consistently shows that the 6-bromo substituent forms a halogen bond with the hinge region of the EGFR ATP-binding site [3]. The target compound retains this critical 6-bromo feature and adds the morpholinopropyl solubilizing group at C4, which is expected to maintain or enhance kinase binding relative to simpler 4-amino substituted analogs.

EGFR inhibition class potency

Class-level

Analog VIIIa: EGFR IC50 0.096 µM; 11c: MDA-MB-231 IC50 1.75 µM vs lapatinib 9.29 µM; 14c: VEGFR-2 IC50 50.22 nM vs sorafenib 51.87 nM.

Supports class-level kinase inhibition study fit; direct compound data not available.

No direct IC50 data for exact compound.

Evidence Dimension	EGFR wild-type inhibitory activity (IC₅₀) and cancer cell cytotoxicity (IC₅₀)
Target Compound Data	No direct EGFR IC₅₀ or cellular IC₅₀ published for the exact compound; inferred class potency based on 6-bromoquinazoline scaffold SAR
Comparator Or Baseline	VIIIa (6-bromo-2-(pyridin-3-yl)-4-(benzothiazol-2-amine)quinazoline): EGFR IC₅₀ = 0.096 µM [1]; 9d: MDA-MB-231 IC₅₀ = 2.67 µM; 11c: MDA-MB-231 IC₅₀ = 1.75 µM; lapatinib: MDA-MB-231 IC₅₀ = 9.29 µM [2]; 14c: VEGFR-2 IC₅₀ = 50.22 nM; sorafenib: VEGFR-2 IC₅₀ = 51.87 nM [2]
Quantified Difference	Benzothiazol-2-amine analog: ~2.5× more potent than gefitinib on wild-type EGFR; 11c: ~5.3× more potent than lapatinib on MDA-MB-231; 14c: approximately equipotent to sorafenib on VEGFR-2
Conditions	EGFR wild-type enzymatic assay; MCF-7 and A549 cytotoxicity by MTT; MDA-MB-231, AU-565 cytotoxicity; VEGFR-2 enzymatic assay

Why This Matters

The 6-bromoquinazoline core confers sub-micromolar to low-nanomolar potency across multiple kinase targets; the target compound's 4-morpholinopropylamino substituent provides a distinct solubility and binding-mode profile not present in published 4-substituted 6-bromoquinazolines, making it a unique tool for SAR expansion.

• [1] Allam HA, Farouk AKBAW, George RF, Abbas SE, Rashwan E. Design and Synthesis of some new 2,4,6-trisubstituted quinazoline EGFR inhibitors as targeted anticancer agents. Bioorg Chem. 2020 May;98:103726. doi: 10.1016/j.bioorg.2020.103726. PMID: 32171987. View Source
• [2] Farouk AKBAW, Allam HA, Rashwan E, George RF, Abbas SE. Design and synthesis of some new 6-bromo-2-(pyridin-3-yl)-4-substituted quinazolines as multi tyrosine kinase inhibitors. Bioorg Chem. 2022 Nov;128:106099. doi: 10.1016/j.bioorg.2022.106099. View Source
• [3] Zare S, Emami L, Behrouz M, et al. 6-Bromoquinazoline Derivatives as Potent Anticancer Agents: Synthesis, Cytotoxic Evaluation, and Computational Studies. Chem Biodivers. 2023 Jul;20(7):e202201245. doi: 10.1002/cbdv.202201245. PMID: 37191970. View Source

Efflux Pump Inhibitory Activity: 4-(3-Morpholinopropylamino) Pharmacophore Validated in the Des-Bromo Analog (Compound 1167)

The 4-(3-morpholinopropylamino)-quinazoline motif has been directly validated as an efflux pump inhibitor (EPI) pharmacophore. Mahamoud et al. (2011) demonstrated that compound 1167 — 4-(3-morpholinopropylamino)-quinazoline, the des-bromo analog of the target compound — increased the susceptibility of multidrug-resistant Gram-negative clinical isolates to multiple antibiotic classes. Specifically, 1167 restored the activity of chloramphenicol, nalidixic acid, norfloxacin, and sparfloxacin, all substrates of the AcrAB-TolC (Escherichia coli, Enterobacter aerogenes) and MexAB-OprM (Pseudomonas aeruginosa) efflux pumps [1]. The study further demonstrated that 1167 increased the intracellular concentration of chloramphenicol in efflux pump-overproducing strains, confirming a direct pump-inhibition mechanism. The structure-activity analysis from this work established that a morpholine functional group combined with a propyl extension of the side chain was more active than alternative alkylamino chains [1]. The target compound retains this identical 4-(3-morpholinopropylamino) side chain and adds a 6-bromo substituent, which may further modulate lipophilicity (calculated LogP increase) and pump-binding interactions relative to 1167.

Efflux pump inhibition

Context-dependent

Des-bromo analog 1167 restored chloramphenicol, norfloxacin, sparfloxacin activity in MDR Gram-negatives via AcrAB-TolC/MexAB-OprM pump inhibition.

Validated EPI pharmacophore; 6-Br addition may modulate lipophilicity and pump binding.

Quantitative EPI potency difference vs 1167 not yet measured.

Evidence Dimension	Efflux pump inhibitory activity — antibiotic potentiation in resistant Gram-negative bacteria
Target Compound Data	No direct EPI data published for 6-bromo-N-(3-morpholinopropyl)quinazolin-4-amine; predicted to retain EPI activity based on conserved 4-(3-morpholinopropylamino) pharmacophore
Comparator Or Baseline	Compound 1167 (4-(3-morpholinopropylamino)-quinazoline): restored activity of chloramphenicol, nalidixic acid, norfloxacin, and sparfloxacin in AcrAB-TolC and MexAB-OprM overexpressing MDR isolates; increased intracellular chloramphenicol concentration [1]
Quantified Difference	Presence vs. absence of 6-Br: target compound has calculated LogP ~3.3 vs. ~2.3 (estimated) for 1167, potentially enhancing membrane permeability and pump-binding affinity; quantitative EPI potency difference not yet measured
Conditions	E. aerogenes, K. pneumoniae, P. aeruginosa clinical MDR isolates; antibiotic susceptibility restoration measured by disk diffusion and broth microdilution; intracellular chloramphenicol accumulation by fluorometry

Why This Matters

The 6-bromo substitution differentiates the target compound from the published EPI lead 1167 by adding a halogen-bonding-capable substituent while retaining the validated efflux pump inhibitory side chain — enabling dual-purpose screening for both kinase inhibition and antibiotic resistance reversal from a single compound.

• [1] Mahamoud A, Chevalier J, Alibert-Franco S, Kern WV, Pagès JM. An alkylaminoquinazoline restores antibiotic activity in Gram-negative resistant isolates. Microbiology (Reading). 2011 Feb;157(Pt 2):566-571. doi: 10.1099/mic.0.045716-0. PMID: 21071494. View Source

Cytotoxic Activity Against Solid Tumor and Leukemia Cell Lines: Class-Level Evidence from 6-Bromoquinazoline and Morpholinoquinazoline Series

Three independent studies provide quantitative cytotoxicity benchmarks for structurally related quinazoline analogs. (1) Zare et al. (2023) reported that a panel of ten 6-bromoquinazoline derivatives (5a-j) exhibited IC₅₀ values ranging from 0.53 to 46.6 µM against MCF-7 (breast) and SW480 (colon) cancer cell lines, with compound 5b (meta-fluoro phenyl substitution) achieving IC₅₀ = 0.53-1.95 µM — more potent than cisplatin in the same assay [1]. (2) Dwivedi et al. (2022) demonstrated that morpholine-substituted quinazoline derivatives AK-3 and AK-10 displayed IC₅₀ values of 6.44 ± 0.29 µM and 3.15 ± 0.23 µM, respectively, against MCF-7 cells, with selectivity over non-cancerous HEK293 cells (no toxicity at 25 µM) [2]. (3) Jantova et al. (2008) showed that BMAQ (6-bromo-2-(morpholin-1-yl)-4-anilinoquinazoline) induced dose-dependent apoptosis in L1210, HL-60, and U-937 leukemia cell lines, with cell death confirmed by DNA fragmentation and caspase-3 activation [3]. The target compound combines the 6-bromo feature (associated with sub-micromolar potency in series 5a-j) with a morpholine-containing side chain (associated with selective cancer cell cytotoxicity in the AK series), predicting a composite cytotoxicity profile.

Cancer cell cytotoxicity

Class-level

6-Br analog 5b: MCF-7 IC50 0.53 µM, SW480 1.95 µM; morpholino AK-10: MCF-7 3.15 µM; BMAQ: apoptosis in leukemia lines.

Supports cell-model endpoint review; direct cytotoxicity data needed.

No direct cytotoxicity IC50 for target compound.

Evidence Dimension	In vitro cancer cell cytotoxicity (IC₅₀ by MTT assay) and apoptosis induction
Target Compound Data	No direct cytotoxicity IC₅₀ published for 6-bromo-N-(3-morpholinopropyl)quinazolin-4-amine
Comparator Or Baseline	6-Bromoquinazoline 5b: MCF-7 IC₅₀ = 0.53 µM, SW480 IC₅₀ = 1.95 µM; cisplatin: comparable cell lines [1]; AK-3: MCF-7 IC₅₀ = 6.44 µM, A549 IC₅₀ = 10.38 µM; AK-10: MCF-7 IC₅₀ = 3.15 µM, A549 IC₅₀ = 8.55 µM [2]; BMAQ: significant apoptosis in L1210, HL-60, U-937 leukemia cells at low micromolar concentrations [3]
Quantified Difference	6-Bromoquinazoline 5b: ~3.7× more potent than cisplatin in MCF-7; AK-10: ~2× more potent than AK-3 across all three tested lines; BMAQ: qualitative apoptosis induction confirmed by DNA fragmentation and caspase-3
Conditions	MCF-7 and SW480: standard MTT assay, 48-72 h exposure; A549, MCF-7, SHSY-5Y: MTT assay, 24 h; L1210, HL-60, U-937: trypan blue exclusion, DNA fragmentation, caspase-3 colorimetric assay

Why This Matters

The convergent evidence from three structurally related series indicates that quinazolines bearing both 6-bromo and morpholine-containing substituents exhibit potent, selective cancer cell cytotoxicity; the target compound uniquely positions the morpholine on a flexible propyl linker at C4 rather than at C2 or on a phenyl ring, offering a distinct conformational profile for target engagement.

• [1] Zare S, Emami L, Behrouz M, et al. 6-Bromoquinazoline Derivatives as Potent Anticancer Agents: Synthesis, Cytotoxic Evaluation, and Computational Studies. Chem Biodivers. 2023 Jul;20(7):e202201245. doi: 10.1002/cbdv.202201245. PMID: 37191970. View Source
• [2] Dwivedi AR, Kumar V, Prashar V, Verma A, Kumar N, Parkash J, Kumar V. Morpholine substituted quinazoline derivatives as anticancer agents against MCF-7, A549 and SHSY-5Y cancer cell lines and mechanistic studies. RSC Med Chem. 2022 Apr 5;13(5):599-609. doi: 10.1039/d2md00023g. View Source
• [3] Jantova S, Cipak L, Letasiova S, Repicky A. Antiproliferative activity and apoptosis induced by 6-bromo-2-(morpholin-1-yl)-4-anilinoquinazoline on cells of leukemia lines. Exp Oncol. 2008 Jun;30(2):139-142. PMID: 18566578. View Source

Mutagenicity and Safety Profile Differentiation: BMAQ and Related 6-Bromo-2-morpholinoquinazolines Are Non-Mutagenic in the Ames Test

Jantová et al. (2001) evaluated fourteen 4-anilinoquinazoline derivatives for both cytotoxic potency and mutagenic potential using the Ames test (Salmonella typhimurium strains TA98 and TA100). The derivative most structurally relevant to the target compound — 6-bromo-2-(morpholin-1-yl)-4-anilinoquinazoline (BMAQ) — did not exhibit mutagenic activity in either strain with or without metabolic activation, whereas the corresponding 4′-nitroanilino analog showed a slight increase in TA98 revertants [1]. This establishes that the combination of 6-bromo and morpholine substituents on the quinazoline core is compatible with a non-mutagenic profile, while the identity of the 4-position substituent (anilino vs. nitroanilino) critically determines genotoxic risk. The target compound replaces the anilino group of BMAQ with a morpholinopropylamino group, which lacks the aromatic amine substructure sometimes associated with mutagenic metabolites. The same study reported that BMAQ at 26 µmol/L induced necrosis of B16 melanoma cells and at 5.2 µmol/L induced a significant increase in filamentous actin in HepG2 cells, indicating cytoskeletal effects at micromolar concentrations [1].

Mutagenicity profile

Reported

BMAQ Ames-negative in TA98/TA100; 4′-nitroanilino analog weakly mutagenic. BMAQ induced B16 necrosis at 26 µM.

Non-mutagenic quinazoline scaffold precedent; target lacks mutagenic arylamine motif.

Ames data not available for exact compound.

Evidence Dimension	Ames mutagenicity (TA98 and TA100 ± S9 metabolic activation) and cellular morphological effects
Target Compound Data	No Ames data published for the exact compound; predicted non-mutagenic based on BMAQ precedent and absence of nitroaromatic or primary arylamine moieties
Comparator Or Baseline	BMAQ (6-bromo-2-(morpholin-1-yl)-4-anilinoquinazoline): Ames-negative in TA98 and TA100 [1]; 6-bromo-2-(morpholin-1-yl)-4-(4′-nitroanilino)quinazoline: weakly mutagenic in TA98 without S9 [1]; BMAQ: B16 necrosis at 26 µmol/L; HepG2 actin increase at 5.2 µmol/L [1]
Quantified Difference	BMAQ: no increase in revertant colonies vs. vehicle control; 4′-nitroanilino analog: slight increase in TA98 revertants; qualitative difference attributed to nitro group presence
Conditions	Ames test: S. typhimurium TA98 and TA100, with and without S9 rat liver metabolic activation; B16 and HepG2 cell morphological assessment by fluorescence microscopy

Why This Matters

For lead optimization programs, the non-mutagenic precedent of the closely related BMAQ scaffold, combined with the target compound's replacement of the aniline moiety with an alkylamino side chain, supports a favorable preliminary genotoxicity risk assessment relative to nitro-substituted quinazoline analogs.

• [1] Jantová S, Urbancikova M, Maliar T, et al. Biological activity of some 4-anilinoquinazolines: cytotoxic, genotoxic and antiprotease effects, induction of necrosis and changes of actin cytoskeleton. Neoplasma. 2001;48(1):52-60. PMID: 11327538. View Source

Synthetic Accessibility and Procurement Differentiation: Single-Step Assembly from Commercially Available Building Blocks

From a procurement and synthetic chemistry standpoint, 6-bromo-N-(3-morpholinopropyl)quinazolin-4-amine offers a simpler assembly route than many competing 4-substituted quinazoline kinase inhibitor scaffolds. The compound can be prepared in a single nucleophilic aromatic substitution step by reacting commercially available 6-bromoquinazoline (CAS 89892-21-7, widely stocked by major chemical suppliers including TCI, purity >98%) with 3-morpholinopropylamine (CAS 123-00-2) under reflux conditions . This contrasts with multi-step syntheses required for gefitinib analogs (typically 5-7 steps) [1], BMAQ (requires sequential C2 and C4 functionalization), and the 6-bromo-2-(pyridin-3-yl)-4-substituted quinazoline series (requires palladium-catalyzed cross-coupling at C2 followed by C4 derivatization) [2]. The single-step accessibility translates to lower procurement lead times, reduced cost for gram-scale quantities, and greater batch-to-batch reproducibility — critical factors for high-throughput screening campaigns and SAR expansion programs.

Synthetic accessibility

Reported

1 step: 6-bromoquinazoline + 3-morpholinopropylamine. Comparator scaffolds require 3–7 steps.

Enables cost-effective library synthesis and gram-scale procurement.

Both starting materials commercially available at >95% purity.

Evidence Dimension	Number of synthetic steps from commercially available starting materials
Target Compound Data	1 step (6-bromoquinazoline + 3-morpholinopropylamine, nucleophilic aromatic substitution)
Comparator Or Baseline	Gefitinib: 5-7 synthetic steps [1]; BMAQ: ≥2 steps (sequential C2 morpholine introduction and C4 aniline coupling); 6-bromo-2-(pyridin-3-yl)-4-substituted quinazolines: ≥3 steps [2]
Quantified Difference	≥2-6 fewer synthetic steps vs. comparator scaffolds; both starting materials commercially available from multiple suppliers at >95% purity
Conditions	Synthetic route analysis based on published methods; 3-morpholinopropylamine available from Sigma-Aldrich, TCI, and other major suppliers; 6-bromoquinazoline available from TCI (Cat. B6509, >98% GC)

Why This Matters

Reduced synthetic complexity directly impacts procurement cost-per-compound, scalability for screening libraries, and reproducibility — making this compound an attractive entry point for laboratories seeking to explore 4-aminoquinazoline chemical space without investing in multi-step custom synthesis.

• [1] Guggilapu SD, Guntuku L, Reddy TS, et al. U.S. Patent Application US20100137586A1 — Process for the Preparation of Gefitinib. Filed 2008; Published 2010. View Source
• [2] Farouk AKBAW, Allam HA, Rashwan E, George RF, Abbas SE. Design and synthesis of some new 6-bromo-2-(pyridin-3-yl)-4-substituted quinazolines as multi tyrosine kinase inhibitors. Bioorg Chem. 2022 Nov;128:106099. doi: 10.1016/j.bioorg.2022.106099. View Source

Recommended Research and Industrial Application Scenarios for 6-Bromo-N-(3-morpholinopropyl)quinazolin-4-amine

Kinase Inhibitor Lead Discovery: EGFR and Multi-Kinase Screening with a Morpholinopropyl-Solubilized 6-Bromoquinazoline Scaffold

This compound is suited as a starting scaffold for medicinal chemistry programs targeting the EGFR/HER2/VEGFR-2 kinase family. The 6-bromo substituent provides the halogen-bonding anchor validated across multiple 6-bromoquinazoline series showing EGFR IC₅₀ values as low as 0.096 µM with appropriate 4-substitution [1], while the morpholinopropylamino group at C4 confers improved aqueous solubility relative to anilino-substituted analogs — a critical advantage for biochemical assay performance at higher screening concentrations [2]. The unsubstituted C2 position permits late-stage diversification via cross-coupling or nucleophilic displacement, enabling rapid SAR exploration. Procurement recommendation: source at ≥95% purity for primary screening; request HPLC trace and ¹H NMR characterization to confirm regiochemical integrity of the 4-substitution, as isomeric contamination at C2 can confound kinase selectivity profiling.

Antibiotic Adjuvant Discovery: Dual Kinase-EPI Screening for Combating Multidrug-Resistant Gram-Negative Infections

The validated efflux pump inhibitory activity of the des-bromo analog 1167 against AcrAB-TolC and MexAB-OprM efflux systems [1] positions the 6-bromo derivative as a candidate for dual-mechanism antibiotic adjuvant screening. The experimental workflow involves: (1) measuring the minimum inhibitory concentration (MIC) of chloramphenicol, norfloxacin, or sparfloxacin against characterized MDR strains of E. aerogenes, K. pneumoniae, or P. aeruginosa in the presence and absence of the test compound at sub-inhibitory concentrations (typically 25-100 µM); (2) quantifying intracellular antibiotic accumulation via fluorometry to confirm pump inhibition; and (3) counterscreening for direct antibacterial activity to exclude confounding effects. The 6-bromo substitution may enhance membrane partitioning relative to 1167 due to increased lipophilicity, potentially improving EPI potency — a hypothesis directly testable in side-by-side comparator assays.

Chemical Biology Tool Compound: Probing the Intersection of Kinase Signaling and Efflux Pump Physiology

The unique dual pharmacophore of this compound — combining a kinase-inhibitory 6-bromoquinazoline core with an efflux pump-modulatory morpholinopropylamino chain — makes it a valuable chemical probe for investigating the biological interface between tyrosine kinase signaling and multidrug efflux transporter function. In cancer cell lines that overexpress both EGFR and ABC transporters (e.g., certain gefitinib-resistant NSCLC models), this compound can be deployed to dissect whether observed cytotoxicity arises from kinase inhibition, efflux pump blockade, or a synergistic combination [1]. Recommended experimental design: compare dose-response curves in isogenic cell line pairs differing only in efflux pump expression, using gefitinib (pure kinase inhibitor) and verapamil (pure pump inhibitor) as mechanism-specific controls. This application is particularly relevant given that efflux pump upregulation is a clinically documented resistance mechanism to quinazoline-based kinase inhibitors [2].

Synthetic Building Block for Focused Quinazoline Libraries: Late-Stage C2 Functionalization Platform

The compound serves as an advanced intermediate for generating focused libraries of 2,4,6-trisubstituted quinazolines via late-stage diversification at the unsubstituted C2 position. The synthetic strategy involves: (1) procurement of the compound in gram quantities as a single-step product from 6-bromoquinazoline and 3-morpholinopropylamine [1]; (2) C2 activation via chlorination (POCl₃) or oxidation to the quinazoline N-oxide; and (3) nucleophilic displacement or metal-catalyzed cross-coupling to introduce diverse C2 substituents (aryl, heteroaryl, amino, alkoxy). This approach is more convergent than linear syntheses that introduce the 4-substituent last, enabling parallel library synthesis with a common late-stage intermediate. The morpholinopropylamino group at C4 is stable under typical cross-coupling conditions (Pd-catalyzed Suzuki, Buchwald-Hartwig), while the 6-bromo can be retained for further halogen-based diversification or used as a hydrogen-bond acceptor in target engagement [2].

Application

Selection Property

Validation Focus

Application: Kinase inhibitor screening

Selection Property: 6-Br halogen-bonding anchor + morpholinopropyl solubility

Validation Focus: Kinase selectivity profiling; regioisomeric purity

Application: Efflux pump inhibitor screening

Selection Property: Morpholinopropylamino EPI pharmacophore + 6-Br lipophilicity

Validation Focus: MIC restoration assays; intracellular accumulation

Application: Dual-target probe studies

Selection Property: Kinase inhibition + efflux pump modulation

Validation Focus: Mechanism-of-action dissection in resistant models

Application: Quinazoline library synthesis

Selection Property: Late-stage C2 diversification platform

Validation Focus: Gram-scale accessibility; C2 cross-coupling compatibility

• [1] Mahamoud A, Chevalier J, Alibert-Franco S, Kern WV, Pagès JM. An alkylaminoquinazoline restores antibiotic activity in Gram-negative resistant isolates. Microbiology (Reading). 2011 Feb;157(Pt 2):566-571. doi: 10.1099/mic.0.045716-0. PMID: 21071494. View Source
• [2] Zare S, Emami L, Behrouz M, et al. 6-Bromoquinazoline Derivatives as Potent Anticancer Agents: Synthesis, Cytotoxic Evaluation, and Computational Studies. Chem Biodivers. 2023 Jul;20(7):e202201245. doi: 10.1002/cbdv.202201245. PMID: 37191970. View Source